Cas no 856974-03-3 (N-Benzyl-5-chloropyrimidin-2-amine)

• Product Name: N-Benzyl-5-chloropyrimidin-2-amine
• CAS No: 856974-03-3
• MF: C₁₁H₁₀ClN₃
• MW: 219.670200824738
• MDL: MFCD02668208
• CID: 1095060
• PubChem ID: 4229623
• Update Time: 2025-06-13

N-Benzyl-5-chloropyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• N-Benzyl-5-chloropyrimidin-2-amine
• N-benzyl-5-chloro-2-pyrimidinamine
• CS-0245227
• Z1333152708
• AKOS000320041
• 856974-03-3
• SB59874
• EN300-301938

• MDL： MFCD02668208
• Inchi： 1S/C11H10ClN3/c12-10-7-14-11(15-8-10)13-6-9-4-2-1-3-5-9/h1-5,7-8H,6H2,(H,13,14,15)
• InChI Key： QEUOFWQMVNLKPM-UHFFFAOYSA-N
• SMILES： ClC1C=NC(=NC=1)NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 219.0563250g/mol
• Monoisotopic Mass: 219.0563250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 37.8Ų

Experimental Properties

• Color/Form: No date available
• Density: No date available
• Melting Point: No date available
• Boiling Point: No date available
• Flash Point: No date available
• Vapor Pressure: No date available

N-Benzyl-5-chloropyrimidin-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-Benzyl-5-chloropyrimidin-2-amine

Research Brief on N-Benzyl-5-chloropyrimidin-2-amine (CAS: 856974-03-3): Recent Advances and Applications

N-Benzyl-5-chloropyrimidin-2-amine (CAS: 856974-03-3) is a pyrimidine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile scaffold for drug discovery. Recent studies have explored its role as a key intermediate in the synthesis of biologically active compounds, particularly in the development of kinase inhibitors and antimicrobial agents. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its synthetic utility, biological activities, and potential therapeutic applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the use of N-Benzyl-5-chloropyrimidin-2-amine as a precursor for the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The study demonstrated that modifications at the 5-position of the pyrimidine ring, including the chloro substituent, significantly influenced the inhibitory activity against BTK, a target implicated in B-cell malignancies. The compound's structural flexibility allowed for the introduction of various pharmacophores, leading to the identification of several potent analogs with improved selectivity profiles.

Another notable application of N-Benzyl-5-chloropyrimidin-2-amine was reported in a recent Bioorganic & Medicinal Chemistry Letters article, where it served as a core structure for the development of antimicrobial agents. The study highlighted the compound's ability to disrupt bacterial cell wall synthesis, particularly in Gram-positive pathogens. Researchers synthesized a series of derivatives by functionalizing the benzyl group and evaluated their efficacy against methicillin-resistant Staphylococcus aureus (MRSA). Several analogs exhibited promising MIC values, suggesting the potential for further optimization as novel antibiotics.

From a synthetic chemistry perspective, advances in the preparation of N-Benzyl-5-chloropyrimidin-2-amine have been reported in Organic Process Research & Development. A team developed a scalable, one-pot synthesis route using cost-effective starting materials, achieving a yield of over 85% with high purity. This methodological improvement addresses previous challenges in large-scale production, making the compound more accessible for industrial applications. The optimized protocol also reduced the use of hazardous reagents, aligning with green chemistry principles.

Recent computational studies have provided insights into the molecular interactions of N-Benzyl-5-chloropyrimidin-2-amine with biological targets. Molecular docking simulations revealed that the chloro substituent plays a critical role in forming halogen bonds with key amino acid residues in target proteins, while the benzyl group contributes to hydrophobic interactions. These findings, published in the Journal of Chemical Information and Modeling, have guided the rational design of more potent derivatives with enhanced binding affinities.

In conclusion, N-Benzyl-5-chloropyrimidin-2-amine continues to emerge as a valuable chemical entity in drug discovery, with recent studies expanding its applications across multiple therapeutic areas. The compound's synthetic versatility, combined with its demonstrated biological activities, positions it as a promising scaffold for the development of novel therapeutics. Future research directions may focus on exploring its potential in other disease areas, such as neurodegenerative disorders or inflammatory conditions, as well as further optimizing its pharmacokinetic properties for clinical translation.